Cas no 78575-81-2 (Benzaldehyde, 4,4'-[1,3-propanediylbis(methylimino)]bis-)

• Product Name: Benzaldehyde, 4,4'-[1,3-propanediylbis(methylimino)]bis-
• CAS No: 78575-81-2
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 534316
• PubChem ID: 12660075
• Update Time: 2025-04-19

Benzaldehyde, 4,4'-[1,3-propanediylbis(methylimino)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-[1,3-propanediylbis(methylimino)]bis-
• 4-[3-(4-formyl-N-methylanilino)propyl-methylamino]benzaldehyde
• 4,4'-[Propane-1,3-diylbis(methylazanediyl)]dibenzaldehyde
• DTXSID90505978
• 78575-81-2

• Inchi： 1S/C19H22N2O2/c1-20(18-8-4-16(14-22)5-9-18)12-3-13-21(2)19-10-6-17(15-23)7-11-19/h4-11,14-15H,3,12-13H2,1-2H3
• InChI Key： YULNPQCACNKLQS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N(C)CCCN(C)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 310.168127949g/mol
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.6Ų